6-Methoxy-5-nitro-2-(pyridin-2-yl)-1,3-benzothiazole

• CAS No.: 61366-60-7
• Molecular Formula: C13H9N3O3S
• Molecular Weight: 287.30 g/mol
• IUPAC Name: 6-methoxy-5-nitro-2-pyridin-2-yl-1,3-benzothiazole
• InChI: InChI=1S/C13H9N3O3S/c1-19-11-7-12-9(6-10(11)16(17)18)15-13(20-12)8-4-2-3-5-14-8/h2-7H,1H3
• InChI Key: USEDRHMZQFWTFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)SC(=N2)C3=CC=CC=N3)[N+](=O)[O-]

Description

6-Methoxy-5-nitro-2-(pyridin-2-yl)-1,3-benzothiazole is a useful research compound. Its molecular formula is C13H9N3O3S and its molecular weight is 287.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methoxy -2-(pyridinyl)benzothiazole, 30 g, (0.124 mole) is dissolved in 115 cc of concentrated H2SO4 and cooled to 0°. Nitric acid, 7.9 cc (0.124 mole) is added and the solution stirred for 2 hours at room temperature. The reaction mixture is poured on ice and the pH adjusted to 10 with 50% NaOH solution. The precipitate is filtered and dried to yield 11 g of product.